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Compound of Interest

Compound Name: Ethyl-hydroxybutyrate

Cat. No.: B8486720 Get Quote

Safe Handling Protocol: Ethyl 3-hydroxybutyrate
This guide provides essential safety and logistical information for handling Ethyl 3-

hydroxybutyrate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.

Disclaimer: Chemical properties and hazards can vary between isomers (e.g., Ethyl (R)-3-

hydroxybutyrate, Ethyl (S)-3-hydroxybutyrate) and based on purity. Always consult the specific

Safety Data Sheet (SDS) provided by your supplier for the exact material you are handling. The

information presented here is based on commonly available data for Ethyl 3-hydroxybutyrate.

Immediate Safety Information
Primary Hazards: Classified as a combustible liquid[1]. It may cause skin, eye, and

respiratory irritation[2][3]. Vapors may be harmful if inhaled and the substance can be

harmful if swallowed[3].

Primary Route of Exposure: Inhalation of vapors, skin contact, eye contact, and ingestion.

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention[1][4].
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists[1][3].

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention[3][4].

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek immediate medical attention[1][3].

Operational Plan: Handling and Storage
A systematic approach is critical for minimizing risk when working with Ethyl 3-hydroxybutyrate.

Engineering Controls
Ventilation: Use and store in a well-ventilated area, such as a chemical fume hood, to keep

vapor concentrations low[5][6].

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge[1][5][7].

Storage: Store in a dry, cool, and well-ventilated place. Keep containers tightly closed[4][7].

Store away from incompatible materials like strong oxidizing agents and strong bases[1]. The

material is classified under Storage Class 10 for combustible liquids.

Personal Protective Equipment (PPE)
The following PPE is recommended based on standard practices for handling combustible

liquids with moderate health hazards.

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[4][5][8].

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always

inspect gloves before use and consult the manufacturer's guidelines to ensure they are

impervious to the chemical[8][9].

Body Protection: Wear a flame-retardant lab coat or chemical-protective overalls to prevent

skin exposure[5][6][10].
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Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a

multi-purpose combination respirator cartridge (US) or a full-face respirator[5].

Safe Handling and Experimental Workflow
The following diagram outlines the logical workflow for safely handling Ethyl 3-hydroxybutyrate,

from preparation to disposal.

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase
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Verify Engineering Controls
(Fume Hood, Ventilation) Select & Inspect PPE
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(Avoid Vapors & Contact)

Standard Operations

No Incidents

Spill or Exposure Event

Incident Occurs

Dispose of Waste & Contaminated PPE Follow Emergency Procedures
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Workflow for safe handling of Ethyl 3-hydroxybutyrate.

Spill Response
Isolate and Ventilate: Remove all sources of ignition and ensure the area is well-ventilated.

Evacuate personnel to safe areas[5][11].
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Containment: Use a non-combustible absorbent material like sand, silica gel, or universal

binder to soak up the spill[1][7].

Collection: Collect the absorbed material and any contaminated surfaces (e.g., absorbent

paper) into a suitable, closed, and labeled container for disposal[1][11].

Decontamination: Wash the spill site after material pickup is complete[3]. Do not re-enter the

area until it has been verified as clean by a safety officer[11].

Chemical and Physical Data
The following table summarizes key quantitative data for Ethyl 3-hydroxybutyrate.

Property Value Source

Molecular Formula C₆H₁₂O₃ [12][13]

Molecular Weight 132.16 g/mol [11][12][13]

Appearance Clear, colorless liquid [4][12][13]

Boiling Point 170 °C (338 °F) at 760 mmHg [11][12]

Flash Point 77 °C (170.6 °F) - closed cup [3]

Density 1.017 g/mL at 25 °C [11][12]

Water Solubility ≥ 100 mg/mL at 22.8 °C [11][12]

Disposal Plan
Proper disposal is crucial to ensure environmental and workplace safety.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification[4].

Contaminated Materials: Dispose of contaminated PPE, absorbent materials, and empty

containers as hazardous waste. Place these items in sealed, vapor-tight plastic bags or

containers that are clearly labeled[6][11].
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Disposal Method: Dispose of contents and containers at an approved waste disposal plant in

accordance with all applicable laws and regulations[1][5]. Do not let the chemical enter the

environment or drains[1][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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